Cas no 2137832-33-6 (7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid)

• Product Name: 7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid
• CAS No: 2137832-33-6
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 6057808
• PubChem ID: 165451873
• Update Time: 2025-10-30

7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137832-33-6
• EN300-737667
• 7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid
• 7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid

• Inchi： 1S/C10H10BrNO3/c11-7-3-6-5-12-1-2-15-9(6)8(4-7)10(13)14/h3-4,12H,1-2,5H2,(H,13,14)
• InChI Key： QGPMYHNAFFLJJJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C2=C(C=1)CNCCO2

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.6Ų

Additional information on 7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid

7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid (CAS No. 2137832-33-6): A Comprehensive Overview

7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid (CAS No. 2137832-33-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the bromine substituent at the 7-position and the carboxylic acid group at the 9-position imparts distinct chemical and biological properties to this molecule.

The chemical structure of 7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid is characterized by a benzene ring fused with a five-membered oxazepine ring. The bromine atom at the 7-position enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The carboxylic acid group at the 9-position provides a functional handle for further chemical modifications, enabling the synthesis of various derivatives with tailored biological activities.

Recent studies have highlighted the potential of 7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid in various therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that benzoxazepine derivatives can modulate key signaling pathways involved in neuroprotection and neuroregeneration. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain benzoxazepine derivatives exhibit potent neuroprotective effects by inhibiting apoptosis and reducing oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways. A recent study published in Cancer Research reported that a benzoxazepine derivative effectively inhibited the growth of breast cancer cells by downregulating the expression of key oncogenes and inducing cell cycle arrest.

The pharmacological profile of 7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid has been further characterized through in vitro and in vivo experiments. In vitro assays have demonstrated that this compound exhibits high selectivity and potency against specific targets. For example, it has been shown to selectively bind to G protein-coupled receptors (GPCRs) and ion channels, which are important targets for drug development. In vivo studies have confirmed its bioavailability and efficacy in animal models of various diseases.

The synthetic accessibility of 7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid is another factor contributing to its appeal as a research tool and potential therapeutic agent. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the condensation of an appropriate amine with a substituted salicylaldehyde followed by cyclization to form the benzoxazepine ring. The bromination step can be achieved using brominating agents such as N-bromosuccinimide (NBS) or bromine itself.

The safety profile of 7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid is an important consideration for its potential use in therapeutic applications. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary to ensure its safe use in humans.

In conclusion, 7-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid (CAS No. 2137832-33-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in areas such as neurodegenerative diseases and cancer. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its therapeutic potential.